Methyl 2-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1,3-benzoxazole-6-carboxylate

• IUPAC Name: methyl 2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-1,3-benzoxazole-6-carboxylate
• InChI: InChI=1S/C16H10ClF3N2O3S/c1-24-15(23)8-2-3-11-12(4-8)25-13(22-11)7-26-14-10(17)5-9(6-21-14)16(18,19)20/h2-6H,7H2,1H3
• InChI Key: CBWHEEVKHAWTRU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(O2)CSC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H10ClF3N2O3S
• Molecular Weight: 402.8 g/mol
• CAS No.: 2058815-18-0

Description

Methyl 2-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1,3-benzoxazole-6-carboxylate is a useful research compound. Its molecular formula is C16H10ClF3N2O3S and its molecular weight is 402.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

• A compound related to Methyl 2-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1,3-benzoxazole-6-carboxylate was investigated for its antitumor activity. Asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chains were synthesized and evaluated for their antitumor activity against various cell lines using the methylthiazole trazolium (MTT) assay (Guo-qiang Hu, Li-li Hou, Songqiang Xie, & Wen-long Huang, 2008).

Green Metric Evaluation in Synthesis

• Research on a modified synthesis method of a related compound demonstrated improvements in terms of green chemistry metrics, including atom economy, reaction mass efficiency, and reduced waste generation (Rohidas Gilbile, R. Bhavani, & Ritu Vyas, 2017).

Preparation of Substituted Derivatives

• A study focused on preparing various substituted methyl o-nitrophenyl sulfides, which are structurally related, showcasing the diverse chemical synthesis capabilities of such compounds (K. Dudová, František Částek, V. Macháček, & P. Šimůnek, 2002).

Design and Biological Evaluation

• Novel benzoxazole derivatives, closely related to the compound , were synthesized and evaluated for their antimicrobial, antioxidant, and antitubercular activities. These compounds displayed a wide range of activities, indicating their potential in medical applications (A. Fathima, H. Vagdevi, N. Jayanna, R. M. Shafeeulla, & Subbaraju, 2021).

Catalytic Applications

• Research into pyridine-bridged bis(1,2,3-triazoles), which are chemically related, showed their use in catalytic applications, particularly in Mizoroki-Heck reactions. This indicates the potential of such compounds in facilitating chemical reactions (Haiying Wang, Bo Zhang, Xuechao Yan, & Shuai Guo, 2018).

Anti-Helicobacter pylori Agents

• Certain derivatives of the compound were found to have potent and selective activities against the gastric pathogen Helicobacter pylori, highlighting their potential as therapeutic agents in treating infections (D. Carcanague, Y. Shue, M. A. Wuonola, M. Uría-Nickelsen, C. Joubran, Joseph K Abedi, J. Jones, & T. Kühler, 2002).

Synthesis Techniques

• Studies on the synthesis of methyl 2-substituted-4-benzoxazolecarboxylates demonstrate the various methods and approaches in chemical synthesis, which are vital for creating structurally complex molecules (S. Goldstein & Paul J. Dambek, 1990).